Cas no 2243516-79-0 (4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine)

• Product Name: 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine
• CAS No: 2243516-79-0
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6208275
• PubChem ID: 138040322
• Update Time: 2025-06-30

4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-6488764
• 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine
• 2243516-79-0

• Inchi： 1S/C10H13ClN2O2/c1-14-9-6-8(11)12-10(13-9)7-2-4-15-5-3-7/h6-7H,2-5H2,1H3
• InChI Key： DSNAVYRYRWDMCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C2CCOCC2)N=1)OC

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine

Comprehensive Overview of 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine (CAS No. 2243516-79-0)

4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine (CAS No. 2243516-79-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its chloro and methoxy functional groups, as well as the oxan-4-yl moiety, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure combines a pyrimidine core with a tetrahydropyran ring, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors, antiviral agents, and herbicides. Researchers are particularly interested in 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine for its ability to serve as a building block in medicinal chemistry. The compound's chloro group offers a reactive site for further functionalization, while the methoxy group enhances solubility and metabolic stability—a critical factor in drug design. These properties align with current trends in fragment-based drug discovery (FBDD) and click chemistry, where modular synthesis is prioritized.

The synthesis of CAS No. 2243516-79-0 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, addressing the growing need for sustainable and efficient production methods. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry confirms its high purity, a key requirement for pharmaceutical intermediates.

Beyond pharmaceuticals, 4-Chloro-6-methoxy-2-(oxan-4-yl)pyrimidine has potential applications in agrochemicals. Its structural motifs are found in herbicides and fungicides, reflecting the broader industry shift toward green chemistry and biodegradable formulations. This aligns with global discussions on sustainable agriculture and precision farming, where users frequently search for eco-friendly alternatives to traditional pesticides.

From a commercial perspective, the compound is often listed under synonyms like 4-Chloro-6-methoxy-2-(tetrahydro-2H-pyran-4-yl)pyrimidine, which users may encounter in supplier catalogs. Its stability under ambient conditions and compatibility with common solvents (e.g., DMSO, ethanol) make it practical for laboratory use. However, handling requires standard precautions, as with most organic intermediates.

In summary, CAS No. 2243516-79-0 represents a valuable scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug development, agrochemical innovation, and materials science ensures continued interest, particularly as synthetic methodologies evolve to meet sustainability goals. For researchers exploring heterocyclic chemistry or small-molecule libraries, this compound offers a promising starting point for diverse derivatization strategies.